Naadp

Calcium Signaling Second Messenger Pharmacology Lysosomal Storage
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H28N6O18P3+
Molecular Weight 745.4 g/mol
Cat. No. B15561539
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNaadp
Molecular FormulaC21H28N6O18P3+
Molecular Weight745.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H27N6O18P3/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(44-46(33,34)35)14(29)11(43-20)6-41-48(38,39)45-47(36,37)40-5-10-13(28)15(30)19(42-10)26-3-1-2-9(4-26)21(31)32/h1-4,7-8,10-11,13-16,19-20,28-30H,5-6H2,(H6-,22,23,24,31,32,33,34,35,36,37,38,39)/p+1/t10-,11+,13-,14+,15-,16+,19-,20+/m0/s1
InChIKeyQOTXBMGJKFVZRD-CYMISQMKSA-O
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

NAADP for Ca2+ Signaling Research: Compound Identification, Properties, and Procurement


NAADP (Nicotinic Acid Adenine Dinucleotide Phosphate) is a potent intracellular second messenger that mobilizes Ca2+ from acidic lysosome-related stores, distinct from the endoplasmic reticulum stores targeted by IP3 and cADPR [1]. It is synthesized from NADP via a base-exchange reaction catalyzed by ADP-ribosyl cyclases such as CD38 [2]. In sea urchin egg homogenates, a classic model for studying Ca2+ release, NAADP exhibits an EC50 of approximately 30 nM [3], highlighting its exceptional potency. As a research tool, it is available as a tetrasodium salt with a molecular weight of ~744.39 g/mol and is typically supplied as a lyophilized powder for reconstitution in aqueous buffers .

Target Engagement Lysosome-related acidic Ca2+ stores
Reported Potency Low-nanomolar EC50 in sea urchin model
Format Lyophilized tetrasodium salt for aqueous reconstitution

Why cADPR, IP3, or NADP Cannot Substitute for NAADP in Specialized Calcium Signaling Studies


NAADP is not interchangeable with other Ca2+-mobilizing second messengers like cyclic ADP-ribose (cADPR) or inositol 1,4,5-trisphosphate (IP3). It activates a distinct receptor system—now identified as involving the HN1L/JPT2 protein—and mobilizes Ca2+ from unique acidic, lysosome-related stores, unlike the endoplasmic reticulum stores targeted by IP3 and cADPR [1]. Furthermore, while NAADP is derived from NADP, NADP itself is completely ineffective at triggering Ca2+ release, even at 10–40-fold higher concentrations [2]. The extreme potency of NAADP (EC50 ~30 nM [3]) and its unique pharmacology, including desensitization and specific antagonism, mean that substituting it with a structurally similar molecule like NADP or a functionally related messenger like cADPR will not replicate its cellular effects, making procurement of authentic NAADP critical for experimental validity.

cADPR Activates ER ryanodine receptors; does not target acidic stores
IP3 Mobilizes ER Ca2+ via IP3 receptors; store identity differs
NADP Structurally related precursor; inactive in Ca2+ release even at >40× NAADP EC50

Quantitative Evidence for Selecting NAADP Over Alternatives: A Procurement-Focused Guide


NAADP Targets a Unique, Acidic Intracellular Ca2+ Store Distinct from cADPR and IP3

NAADP mobilizes Ca2+ from a thapsigargin-insensitive, acidic lysosome-related store, whereas cADPR and IP3 target the endoplasmic reticulum. In functional assays using HEK293 cells overexpressing specific Ca2+ channels, NAADP failed to evoke a Ca2+ transient in cells expressing RyR1 or RyR3 (targets of cADPR), but induced robust Ca2+ transients in cells stably overexpressing TPC1 or TPC2 [1]. This store specificity is further confirmed by the finding that the NAADP-sensitive Ca2+ pool can be selectively depleted by glycyl-L-phenylalanine 2-naphthylamide (GPN), a lysosomotropic agent, while IP3- and cADPR-sensitive pools are unaffected [2].

Store targeting
Head-to-head
NAADP: TPC1/TPC2 on lysosomes
cADPR/IP3: RyR/IP3R on ER
Subcellular store distinction confirms pathway-study fit
HEK293 overexpression model; store depletion by GPN
Calcium Signaling Second Messenger Pharmacology Lysosomal Storage

NAADP is Orders of Magnitude More Potent than NADP in Mobilizing Ca2+

NAADP is a highly specific Ca2+-releasing agent, while its precursor NADP is inert. In sea urchin egg homogenate assays, NAADP elicited a half-maximal Ca2+ release (EC50) at approximately 30 nM. In contrast, NADP and nicotinic acid adenine dinucleotide were completely ineffective at triggering Ca2+ release, even when tested at concentrations 10- to 40-fold higher than the EC50 of NAADP [1]. This demonstrates that the structural modification from NADP to NAADP confers a dramatic gain of function.

Potency vs NADP
Head-to-head
NAADP EC50 ≈30 nM
NADP inactive ≤1.2 μM
>40-fold potency difference supports NAADP selection over NADP
Sea urchin egg homogenate assay; false positives from NADP contamination risk
Calcium Signaling Second Messenger Pharmacology Receptor Binding Affinity

NAADP-AM Enables Cell-Permeant Studies, Overcoming a Key Limitation of Native NAADP

Native NAADP is highly charged and membrane-impermeant, requiring technically demanding microinjection or electroporation for intracellular delivery in intact cells. The development of NAADP-AM, an acetoxymethyl ester derivative, overcomes this barrier. NAADP-AM is cell-permeant, diffusing across the plasma membrane, where intracellular esterases cleave the AM groups to release active NAADP. This tool enables the study of NAADP-mediated Ca2+ signaling in intact cell populations without the need for single-cell injection [1].

Cell delivery
Head-to-head
NAADP-AM: cell-permeant ester
Native NAADP: microinjection required
Cell-permeant format enables population-based live-cell assays
Intracellular esterase cleavage activates NAADP-AM
Cell Permeability Intracellular Delivery Live-Cell Imaging

NAADP Antagonist Ned-19 Exhibits Differential Functional Selectivity vs. BZ194

Ned-19 is a selective membrane-permeant non-competitive antagonist of NAADP, inhibiting NAADP-mediated Ca2+ signaling with an IC50 of 65 nM [1]. In contrast, BZ194, another NAADP antagonist, shows a different functional profile. In pancreatic acinar cells, Ned-19, but not BZ194, inhibited physiological Ca2+ oscillations induced by cholecystokinin (CCK) [2]. Furthermore, Ned-19 reduced necrosis induced by taurolithocholic acid-3-sulfate (TLC-S), while BZ194 had no effect [2]. This indicates that while both are NAADP antagonists, they exhibit distinct functional selectivity, likely due to differential interactions with NAADP receptor binding sites [3].

Antagonist selectivity
Head-to-head
Ned-19: IC50 65 nM, blocks CCK oscillations
BZ194: inactive in acinar cell assays
Functional selectivity context requires antagonist validation per model
Pancreatic acinar cells; TLC-S necrosis assay
NAADP Antagonist Pharmacological Tool Calcium Signaling Inhibition

Optimal Research and Application Scenarios for NAADP and Its Validated Tools


Investigating Lysosome-Related Ca2+ Signaling and Organelle Function

When the research objective is to specifically study Ca2+ release from acidic, lysosome-related organelles, NAADP is the essential tool. Use of cADPR or IP3 will not activate this pool, leading to false-negative conclusions [7]. This application is critical for research into lysosomal storage disorders, autophagy, and endolysosomal trafficking [8].

Live-Cell Imaging and High-Throughput Screening of NAADP-Mediated Ca2+ Signals

For experiments requiring delivery of NAADP to intact cell populations without microinjection, the cell-permeant analog NAADP-AM must be procured. Native NAADP is unsuitable for these applications [7]. This enables drug screening, population-based Ca2+ imaging, and studies in primary cells where injection is impractical [8].

Validating the NAADP Signaling Pathway in Physiological and Disease Models

To confirm that an observed Ca2+ signal is specifically mediated by NAADP, the antagonist Ned-19 (IC50 = 65 nM) should be used as a pharmacological control [7]. Its functional selectivity over BZ194 in certain contexts, such as inhibiting CCK-induced Ca2+ oscillations in pancreatic acinar cells, makes it the preferred tool for pathway validation [8].

Synthesis of Functionalized NAADP Analogs for Proteomics and Receptor Identification

For laboratories engaged in chemical biology or proteomics, the chemo-enzymatic synthesis of NAADP analogs, such as 8-ethynyl-NAADP, provides tools for identifying NAADP-binding proteins and mapping the NAADP interactome [7]. This methodology enables the creation of custom probes for advanced studies, building upon the core NAADP scaffold [8].

Application
Selection Property
Validation Focus
Lysosome-related Ca2+ signaling studies
Targets acidic lysosome-related stores
TPC1/TPC2 channel engagement
Live-cell imaging / population screening
Cell-permeant NAADP-AM format
Intracellular esterase cleavage efficiency
NAADP pathway validation in disease models
Ned-19 antagonist context
Pathway-specific inhibition in acinar cells
Proteomics and receptor identification
Chemo-enzymatic analog synthesis
Binding-protein interaction mapping
Quote Request

Request a Quote for Naadp

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.